molecular formula C9H12Br2S B3364818 2,5-dibromo-3-pentylThiophene CAS No. 1187577-37-2

2,5-dibromo-3-pentylThiophene

Cat. No. B3364818
CAS RN: 1187577-37-2
M. Wt: 312.07 g/mol
InChI Key: RSTUYGGGTRYZIU-UHFFFAOYSA-N
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Description

“2,5-dibromo-3-pentylThiophene” is a type of thiophene, which is a heterocyclic compound with the formula C4H3S . It is a colorless liquid with a strong odor . It is used as a building block in organic chemistry, particularly in the synthesis of dyes, pharmaceuticals, and resins .


Synthesis Analysis

The synthesis of “2,5-dibromo-3-pentylThiophene” involves a palladium-catalyzed Suzuki cross-coupling reaction . This coupling method involves the reaction of 2,5-dibromo-3-hexylthiophene with several arylboronic acids to synthesize corresponding thiophene derivatives under controlled and optimal reaction conditions .


Molecular Structure Analysis

The molecular structure of “2,5-dibromo-3-pentylThiophene” consists of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom . The molecule also contains two bromine atoms attached to the 2 and 5 positions of the thiophene ring, and a pentyl group attached to the 3 position .


Chemical Reactions Analysis

The chemical reactions of “2,5-dibromo-3-pentylThiophene” are primarily based on its bromine and thiophene groups. The bromine atoms make it a good candidate for reactions such as the Suzuki-Miyaura cross-coupling reaction . The thiophene ring can undergo electrophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2,5-dibromo-3-pentylThiophene” include a boiling point of 168-170 °C/2 mmHg, a density of 1.372 g/mL at 25 °C, and a refractive index of n20/D 1.538 (lit.) .

Mechanism of Action

The mechanism of action of “2,5-dibromo-3-pentylThiophene” in chemical reactions often involves the formation of a complex with a transition metal catalyst, such as palladium . This complex can then participate in various types of coupling reactions with other organic compounds .

Safety and Hazards

The safety data sheet for “2,5-dibromo-3-pentylThiophene” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It should be stored in a well-ventilated place and kept tightly closed .

Future Directions

The future directions for “2,5-dibromo-3-pentylThiophene” could involve its use in the synthesis of new organic electronic materials . Its bromine groups make it a good candidate for cross-coupling reactions, which are widely used in the synthesis of conjugated polymers for organic electronics .

properties

IUPAC Name

2,5-dibromo-3-pentylthiophene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12Br2S/c1-2-3-4-5-7-6-8(10)12-9(7)11/h6H,2-5H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RSTUYGGGTRYZIU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCC1=C(SC(=C1)Br)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12Br2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

312.07 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,5-dibromo-3-pentylThiophene

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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